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Introduction
The study of sulfuric acid and its interaction with water has been a cornerstone of chemical

research for centuries. The formation of distinct crystalline compounds, known as sulfuric acid

hydrates, upon the mixing of sulfuric acid and water, was a subject of intense investigation in

the 19th and early 20th centuries. This early research laid the foundation for our modern

understanding of acid-base chemistry, solution theory, and phase equilibria. This technical

guide delves into the core of this early work, presenting key quantitative data, detailing

experimental protocols, and visualizing the theoretical and experimental frameworks of the

time.

I. Quantitative Data from Early Investigations
The early characterization of sulfuric acid hydrates relied heavily on meticulous measurements

of their physical properties. Two of the most critical parameters studied were the freezing points

of sulfuric acid-water mixtures and the specific gravity of these solutions at various

concentrations and temperatures.

A. Freezing Point Data of Sulfuric Acid-Water Mixtures
The systematic investigation of the freezing points of sulfuric acid solutions was instrumental in

identifying the existence of specific hydrates. The work of Spencer Umfreville Pickering in the
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late 19th century stands out as a landmark in this area. By carefully measuring the freezing

points of a wide range of sulfuric acid concentrations, he was able to construct a phase

diagram that revealed the existence of distinct crystalline hydrates.

Table 1: Freezing Points of Aqueous Sulfuric Acid Solutions (Pickering, 1890)[1][2]
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H₂SO₄ (wt%) Freezing Point (°C)
Corresponding Hydrate
(where applicable)

0 0.0 Ice

10 -2.5

20 -6.5

29 -11.1

35 -16.8

40 -23.5

46 -32.5

50 -38.9

54 -46.0

58 -54.0

60 -58.5

62 -61.0

65 -64.0

73 -38.0 H₂SO₄·4H₂O (tetrahydrate)

78 -12.5

84.5 8.5 H₂SO₄·H₂O (monohydrate)

90 -1.0

95 -10.0

98 3.0

100 10.4 Anhydrous H₂SO₄

B. Specific Gravity of Sulfuric Acid Solutions
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The determination of the specific gravity of sulfuric acid solutions was a common and crucial

method for determining their concentration. Georg Lunge, a prominent industrial chemist,

published extensive tables of specific gravity data for sulfuric acid at various concentrations

and temperatures in his influential work, "Sulphuric Acid and Alkali."[3]

Table 2: Specific Gravity of Sulfuric Acid Solutions at 15°C (Lunge)

H₂SO₄ (wt%) Specific Gravity (15°C/4°C)

0 1.0000

10 1.0685

20 1.1430

30 1.2235

40 1.3090

50 1.4005

60 1.5000

70 1.6110

80 1.7265

90 1.8205

98 1.8410

II. Experimental Protocols of Early Researchers
The quantitative data presented above were obtained through carefully designed and executed

experiments, using the instrumentation available in the 19th and early 20th centuries. The

following sections detail the methodologies for the key experiments.

A. Determination of Freezing Points (Cryoscopy)
Pickering's freezing point determinations were carried out using a cryoscopic method. This

involved the supercooling of a sulfuric acid solution of a known concentration, followed by the
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induction of crystallization and the precise measurement of the temperature at which the solid

and liquid phases were in equilibrium.

Experimental Protocol for Cryoscopy:

Sample Preparation: A series of sulfuric acid solutions of varying, precisely known

concentrations were prepared by mixing weighed amounts of concentrated sulfuric acid and

distilled water.

Apparatus: A Beckmann freezing-point apparatus, or a similar custom-built cryoscope, was

used. This typically consisted of a double-walled glass vessel to provide insulation. A

sensitive thermometer, calibrated to a fraction of a degree, was immersed in the solution. A

stirrer was also included to ensure uniform temperature.

Cooling: The apparatus containing the acid solution was placed in a cooling bath (e.g., a

mixture of ice and salt, or a freezing mixture of other chemicals) to lower the temperature of

the solution below its expected freezing point without solidification (supercooling).

Inducing Crystallization: Crystallization was initiated by introducing a small seed crystal of

the expected solid phase or by vigorous stirring.

Temperature Measurement: Upon the initiation of crystallization, the temperature of the

solution would rise to a constant value, the freezing point, due to the release of the latent

heat of fusion. This equilibrium temperature was carefully recorded.

Data Collection: This process was repeated for each of the prepared solutions to map out the

freezing point curve.

B. Determination of Specific Gravity
The specific gravity of sulfuric acid solutions was determined using a pycnometer, a specialized

flask designed to hold a precise volume of liquid.

Experimental Protocol for Specific Gravity Measurement:

Apparatus: A pycnometer, a small glass flask with a ground-glass stopper containing a

capillary tube, was used. This design allows for the precise filling of the flask to a constant
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volume.

Calibration: The pycnometer was first cleaned, dried, and weighed empty. It was then filled

with distilled water at a known temperature (e.g., 15°C) and weighed again. The weight of

the water was used to determine the exact volume of the pycnometer.

Sample Measurement: The pycnometer was then emptied, dried, and filled with the sulfuric

acid solution of interest at the same controlled temperature.

Weighing: The filled pycnometer was carefully weighed.

Calculation: The specific gravity was calculated as the ratio of the weight of the sulfuric acid

solution to the weight of the equal volume of water.

C. Thermochemical Measurements (Calorimetry)
The heat evolved during the dilution of sulfuric acid was a subject of significant interest,

providing insights into the energetics of hydrate formation. Marcellin Berthelot was a pioneer in

this field, using a bomb calorimeter of his own design to make these measurements.[4]

Experimental Protocol for Calorimetric Measurement of Heat of Dilution:

Apparatus: A bomb calorimeter, a robust, sealed, and insulated vessel, was used.[4] A known

volume of water was placed inside the calorimeter. A thin-walled glass ampoule containing a

precisely weighed amount of concentrated sulfuric acid was also placed inside, submerged

in the water. The calorimeter was equipped with a sensitive thermometer and a stirrer.

Thermal Equilibrium: The entire apparatus was allowed to reach thermal equilibrium, and the

initial temperature was recorded.

Mixing: The glass ampoule containing the sulfuric acid was broken by a mechanism within

the sealed calorimeter, allowing the acid to mix with the water.

Temperature Measurement: The temperature of the water in the calorimeter was monitored

closely as the acid dissolved and released heat. The maximum temperature reached was

recorded.
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Calculation: The heat of dilution was calculated from the temperature change, the mass of

the water and the acid, and the heat capacity of the calorimeter (which was determined in

separate calibration experiments).

III. Visualization of Concepts and Workflows
The early research on sulfuric acid hydrates was guided by evolving theoretical frameworks

and systematic experimental procedures. These can be visualized using Graphviz to illustrate

the logical relationships and workflows.

A. Theoretical Framework: The Hydrate Theory
By the late 19th century, the "hydrate theory" of solutions, championed by Dmitri Mendeleev,

posited that the changes in physical properties of solutions, such as specific gravity, were due

to the formation of definite chemical compounds (hydrates) between the solute and the solvent.

[5] This was in contrast to the "physical" or "ionic" theory of solutions being developed by

Arrhenius and Ostwald.

Experimental Observations Mendeleev's Hydrate Theory
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Caption: Mendeleev's Hydrate Theory of Solutions.

B. Experimental Workflow: Characterization of a Sulfuric
Acid Hydrate
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The process of identifying and characterizing a new sulfuric acid hydrate in the 19th century

followed a logical and systematic workflow, starting from the preparation of solutions to the

analysis of their physical properties.

Prepare H₂SO₄-H₂O
Mixtures of Known

Concentration

Determine Freezing Points
(Cryoscopy)

Measure Specific Gravity
(Pycnometer)

Measure Heat of Dilution
(Calorimetry)

Construct Phase Diagram
(Freezing Point vs. Concentration)

Identify Maxima in Phase Diagram
(Indicating Hydrate Formation)

Isolate Crystalline Hydrate
(at corresponding concentration and temperature)

Analyze Composition of Isolated Crystals
(e.g., Gravimetric Analysis)

Characterize Physical Properties
of the Hydrate

Click to download full resolution via product page

Caption: Workflow for Hydrate Characterization.

C. The Lead Chamber Process
Prior to the development of the contact process, the lead chamber process was the dominant

industrial method for producing sulfuric acid. This complex process involved a series of

chemical reactions occurring within large, lead-lined chambers.[6]
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Caption: Simplified Lead Chamber Process.

Conclusion
The early research on sulfuric acid hydrates, conducted with meticulous care and ingenious

experimental techniques, provided a wealth of foundational knowledge. The quantitative data

on freezing points and specific gravities, coupled with thermochemical studies, allowed for the

identification and characterization of several distinct hydrates. The theoretical debates

surrounding these findings, particularly the hydrate theory of solutions, spurred significant

advancements in physical chemistry. This historical work serves as a testament to the enduring

power of fundamental experimental investigation in advancing our understanding of the
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chemical world and continues to be relevant for researchers in fields ranging from atmospheric

chemistry to materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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